Cas no 2228669-46-1 ((2-methoxy-4-methylphenyl)methyl sulfamate)

• Product Name: (2-methoxy-4-methylphenyl)methyl sulfamate
• CAS No: 2228669-46-1
• MF: C₉H₁₃NO₄S
• MW: 231.26882147789
• CID: 6330540
• PubChem ID: 165634828
• Update Time: 2025-10-10

(2-methoxy-4-methylphenyl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (2-methoxy-4-methylphenyl)methyl sulfamate
• EN300-2003527
• 2228669-46-1

• Inchi： 1S/C9H13NO4S/c1-7-3-4-8(9(5-7)13-2)6-14-15(10,11)12/h3-5H,6H2,1-2H3,(H2,10,11,12)
• InChI Key： GTHQKBZDQYZPGQ-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1C=CC(C)=CC=1OC

Computed Properties

• Exact Mass: 231.05652907g/mol
• Monoisotopic Mass: 231.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 87Ų

Additional information on (2-methoxy-4-methylphenyl)methyl sulfamate

Introduction to (2-methoxy-4-methylphenyl)methyl sulfamate (CAS No. 2228669-46-1)

(2-methoxy-4-methylphenyl)methyl sulfamate is a specialized organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2228669-46-1, has garnered significant attention in the field of pharmaceutical and chemical research due to its potential applications and innovative molecular design. The presence of both methoxy and methyl substituents on the phenyl ring, coupled with the sulfamate functional group, contributes to its distinct reactivity and utility in various synthetic pathways.

The compound's structure, featuring a benzene ring substituted at the 2-position with a methoxy group and at the 4-position with a methyl group, enhances its compatibility with a range of biochemical interactions. This arrangement not only influences its solubility and stability but also opens up possibilities for its use in drug development and material science. The sulfamate moiety, in particular, is known for its role as a leaving group in nucleophilic substitution reactions, making it a valuable intermediate in organic synthesis.

In recent years, research has highlighted the compound's potential in the synthesis of bioactive molecules. Specifically, studies have demonstrated its utility in the preparation of novel pharmaceutical intermediates and ligands for enzyme inhibition. The methoxy and methyl groups on the phenyl ring can be strategically modified or incorporated into larger molecular frameworks to enhance binding affinity and selectivity, which are critical factors in drug design.

One of the most compelling aspects of (2-methoxy-4-methylphenyl)methyl sulfamate is its role in developing targeted therapeutics. Researchers have explored its derivatives as potential candidates for treating various diseases, including neurological disorders and inflammatory conditions. The compound's ability to interact with biological targets at the molecular level makes it a promising scaffold for further chemical modifications aimed at improving pharmacological properties such as bioavailability, metabolic stability, and therapeutic efficacy.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, have been employed to construct the desired framework efficiently. These methods not only highlight the compound's synthetic versatility but also underscore the importance of innovative chemistry in advancing pharmaceutical research.

From a computational chemistry perspective, (2-methoxy-4-methylphenyl)methyl sulfamate has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into how structural modifications can optimize binding affinity and selectivity. The integration of machine learning algorithms has further accelerated the discovery process by predicting potential drug candidates based on structural features similar to known active compounds.

The environmental impact of synthesizing and utilizing this compound is also an area of growing interest. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. Such initiatives align with broader trends in sustainable chemistry, where methodologies are designed to be more environmentally friendly without compromising efficiency or yield.

In conclusion, (2-methoxy-4-methylphenyl)methyl sulfamate represents a significant advancement in chemical research with applications spanning pharmaceuticals, materials science, and beyond. Its unique structure and reactivity make it a versatile building block for developing novel compounds with therapeutic potential. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in scientific innovation.